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Compound of Interest

Compound Name:

N-(4-

fluorophenyl)cyclohexanecarboxa

mide

Cat. No.: B312733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance on the safe handling, personal

protective equipment (PPE), and disposal of N-(4-fluorophenyl)cyclohexanecarboxamide.

The information is compiled from safety data for structurally related compounds, as a specific

Safety Data Sheet (SDS) for N-(4-fluorophenyl)cyclohexanecarboxamide is not publicly

available. Therefore, a thorough risk assessment should be conducted before commencing any

work with this chemical.

Physicochemical Data
A summary of the known quantitative data for N-(4-fluorophenyl)cyclohexanecarboxamide is

presented below.

Property Value Source

Molecular Formula C₁₃H₁₆FNO [1][2][3]

Molecular Weight 221.27 g/mol [1][2][3]

Note: No specific toxicological data (e.g., LD50, exposure limits) for N-(4-
fluorophenyl)cyclohexanecarboxamide was found in the public domain.
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Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Given the absence of specific hazard information, a cautious approach is mandatory. The

following procedural steps are based on best practices for handling research chemicals with

unknown toxicity.

Engineering Controls
Ventilation: Always handle N-(4-fluorophenyl)cyclohexanecarboxamide in a certified

chemical fume hood to minimize inhalation exposure.[4][5][6] Facilities should be equipped

with an eyewash station and a safety shower in close proximity to the handling area.[4][5][6]

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling N-(4-
fluorophenyl)cyclohexanecarboxamide.
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Body Part PPE Recommendation Rationale and Source

Hands
Nitrile or neoprene gloves.[7]

[8]

To prevent skin contact. For

dry solids, nitrile, neoprene, or

butyl rubber gloves are

generally suitable.[8] Always

inspect gloves for integrity

before use and wash hands

thoroughly after removal.

Eyes/Face

Chemical safety goggles with

side shields.[4][7] A face shield

should be worn if there is a

significant risk of splashing.[7]

To protect against dust

particles and potential

splashes. Standard safety

glasses are not sufficient.[7]

Body

A lab coat is mandatory. For

larger quantities or procedures

with a higher risk of

contamination, chemical-

resistant coveralls are

recommended.[9]

To protect skin and personal

clothing from contamination.

Respiratory

For routine handling in a fume

hood, respiratory protection

may not be required. If there is

a risk of generating dust

outside of a fume hood, a

NIOSH-approved N-95 or

higher particulate respirator

should be used.[10]

To prevent inhalation of

airborne particles.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: Conduct all weighing and transfers of the solid material within a

chemical fume hood or a glove box to contain any dust.
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Spill Management: In case of a small spill, carefully sweep up the solid material, avoiding

dust generation, and place it into a sealed container for disposal.[4][8] For larger spills,

evacuate the area and follow your institution's emergency procedures.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory.[8][11] Wash hands

thoroughly with soap and water after handling the compound, even if gloves were worn.[11]

Disposal Plan
All waste containing N-(4-fluorophenyl)cyclohexanecarboxamide must be treated as

hazardous waste.

Waste Collection:

Solid Waste: Collect all contaminated solid waste, including disposable PPE (gloves, etc.),

weighing paper, and any spilled material, in a dedicated, clearly labeled, and sealed

hazardous waste container.

Unused Compound: The original container with any remaining compound should be

disposed of as hazardous waste. Do not attempt to wash it down the drain.

Container Labeling: Label the waste container clearly with "Hazardous Waste" and the full

chemical name: "N-(4-fluorophenyl)cyclohexanecarboxamide".

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, awaiting pickup by a certified hazardous waste disposal service.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations.[4][12] Consult your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling of N-(4-
fluorophenyl)cyclohexanecarboxamide, from preparation to disposal.
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Caption: Workflow for safe handling of N-(4-fluorophenyl)cyclohexanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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